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Compound of Interest
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Cat. No.: B1583686 Get Quote

Introduction: Unveiling the Potential of a Saturated
Tricyclic Hydrocarbon
Perhydroacenaphthene, a saturated tricyclic hydrocarbon with the chemical formula C₁₂H₂₀,

has emerged as a pivotal precursor in the synthesis of a diverse range of advanced materials.

[1][2] Its rigid, cage-like structure and high stability make it an ideal starting material for creating

materials with exceptional thermal stability, mechanical strength, and unique electronic

properties.[1][3] This document provides a comprehensive guide for researchers, scientists,

and drug development professionals on the applications and detailed protocols involving

perhydroacenaphthene in the synthesis of advanced materials, including diamondoids for

pharmaceutical and nanotechnology applications, and its potential as a high-energy-density

fuel component.

Perhydroacenaphthene is a colorless liquid or solid at room temperature, depending on its

purity and isomeric form.[4] It is derived from the complete hydrogenation of acenaphthene, a

polycyclic aromatic hydrocarbon.[5] The unique stereochemistry of perhydroacenaphthene,

with its multiple chiral centers, offers opportunities for the synthesis of specific isomers of

advanced materials.[6]
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A thorough understanding of the physical and chemical properties of perhydroacenaphthene
is crucial for its effective utilization in synthesis.

Property Value Reference

CAS Number 2146-36-3 [1]

Molecular Formula C₁₂H₂₀ [7]

Molecular Weight 164.29 g/mol [1]

Appearance Colorless liquid or solid [4]

Melting Point 36 °C [1]

Boiling Point 232.4–235 °C [1][2]

Density 0.939 g/cm³ [1]

Flash Point 78.7 °C [1]

Application I: Synthesis of Adamantane and its
Derivatives for Pharmaceuticals and
Nanotechnology
The most significant application of perhydroacenaphthene lies in its role as a precursor for

the synthesis of adamantane and its alkylated derivatives.[1][5] Adamantane, the simplest

diamondoid, and its derivatives are crucial building blocks in medicinal chemistry and

nanotechnology due to their rigid, diamond-like structure.[3][8]

Mechanistic Insight: The Lewis Acid-Catalyzed Skeletal
Rearrangement
The conversion of perhydroacenaphthene to adamantane derivatives is a classic example of

a Lewis acid-catalyzed carbocation rearrangement. The reaction proceeds through a series of

intramolecular hydride and alkyl shifts, ultimately leading to the thermodynamically most stable

tricyclic isomer, the adamantane cage. The generally accepted mechanism involves the
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formation of a carbocation intermediate upon interaction with a Lewis acid, which then

undergoes a cascade of rearrangements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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